Cas no 71957-31-8 (1H-Pyrrole-2,4-dicarboxylic acid, 3-(4-fluorophenyl)-)

• Product Name: 1H-Pyrrole-2,4-dicarboxylic acid, 3-(4-fluorophenyl)-
• CAS No: 71957-31-8
• MF: C₁₂H₈FNO₄
• MW: 249.194626808167
• CID: 1752023
• Update Time: 2024-11-26

1H-Pyrrole-2,4-dicarboxylic acid, 3-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,4-dicarboxylic acid, 3-(4-fluorophenyl)-

• Inchi： 1S/C12H8FNO4/c13-7-3-1-6(2-4-7)9-8(11(15)16)5-14-10(9)12(17)18/h1-5,14H,(H,15,16)(H,17,18)
• InChI Key： GVSZRYUJEDUEDE-UHFFFAOYSA-N
• SMILES： N1C=C(C(O)=O)C(C2=CC=C(F)C=C2)=C1C(O)=O

Computed Properties

• Exact Mass: 249.04374

Experimental Properties

• Density: 1.535±0.06 g/cm3(Predicted)
• Melting Point: 239-240 °C (decomp)
• Boiling Point: 468.3±45.0 °C(Predicted)
• PSA: 90.39
• pka: 3.71±0.50(Predicted)